3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone

• IUPAC Name: 3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
• InChI: InChI=1S/C16H13F3OS/c1-21-12-5-2-10(3-6-12)4-7-15(20)11-8-13(17)16(19)14(18)9-11/h2-3,5-6,8-9H,4,7H2,1H3
• InChI Key: NNTRQGBJPFDAAB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CCC(=O)C2=CC(=C(C(=C2)F)F)F
• Molecular Formula: C16H13F3OS
• DSSTOX Substance ID: DTXSID60644404
• Molecular Weight: 310.3 g/mol
• CAS RN: 898781-83-4

Description

3-(4-Thiomethylphenyl)-3’,4’,5’-trifluoropropiophenone is a chemical compound with the molecular formula C16H13F3OS. It is a derivative of propiophenone, where the phenyl group is substituted with a 4-thiomethylphenyl group and the propiophenone is trifluoromethylated.

Scientific Research Applications

Optical and Dielectric Properties in Polymers

Research involving fluorinated compounds like 3-(4-Thiomethylphenyl)-3',4',5'-trifluoropropiophenone has led to the development of polyimides with notable optical and dielectric properties. These polyimides exhibit high glass-transition temperatures, significant weight-loss temperatures, and are useful in various applications due to their excellent thermal stability and solubility in polar solvents. The presence of trifluoromethyl groups in these compounds contributes to their lower color intensity and enhanced thermal stability, making them suitable for applications requiring transparent materials with high thermal resistance (Jang et al., 2007).

Electrochromic Materials

Fluorinated compounds are also integral in the synthesis of electrochromic materials. For example, derivatives of 3,4-ethylenedioxythiophene (EDOT) have been synthesized, demonstrating electroactive and conducting polymer films with distinct optical properties. These materials exhibit significant changes in color upon oxidation and reduction, indicating potential use in electrochromic devices (Sankaran & Reynolds, 1997).

Novel Polymer Synthesis

Research has also focused on synthesizing novel poly(arylene ether)s containing trifluoromethyl-activated monomers, which exhibit high molecular weights, outstanding thermal stability, and solubility in various organic solvents. These polymers, due to their transparent and flexible film-forming ability, have potential applications in optical materials (Liaw et al., 2007).

Electrochemical Capacitor Applications

Fluorinated thiophene derivatives have been evaluated for their use in electrochemical capacitors. These polymers show promising energy and power densities, along with long-term stability, making them suitable for high-voltage capacitor applications (Ferraris et al., 1998).